Cas no 20678-26-6 (1H-2-Benzopyran-1-one,3,4-dihydro-6-methoxy-)

• Product Name: 1H-2-Benzopyran-1-one,3,4-dihydro-6-methoxy-
• CAS No: 20678-26-6
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 241412
• PubChem ID: 12401182
• Update Time: 2025-04-19

1H-2-Benzopyran-1-one,3,4-dihydro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one,3,4-dihydro-6-methoxy-
• 6-methoxy-3,4-dihydroisochromen-1-one
• 6-methoxy-1H-2-benzopyran-1-one
• 6-methoxy-3,4-dihydro-1H-isochromen-1-one
• 6-Methoxy-3.4-dihydro-isocumarin
• 6-methoxyisochroman-1-one
• 6-METHOXY-ISOCHROMAN-1-ONE
• 6-methoxyisochromanone
• AG-E-51716
• CTK4E4860
• Isocoumarin,3,4-dihydro-6-methoxy- (7CI,8CI)
• methoxy-6 dihydro-3,4 isocoumarine
• SureCN1022250
• 20678-26-6
• SCHEMBL1022250
• DTXSID50496494
• 6-Methoxy-3,4-dihydro-1H-2-benzopyran-1-one
• AKOS006291085
• OWYGSJSCGLRDTB-UHFFFAOYSA-N

• Inchi： 1S/C10H10O3/c1-12-8-2-3-9-7(6-8)4-5-13-10(9)11/h2-3,6H,4-5H2,1H3
• InChI Key： OWYGSJSCGLRDTB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2CC1)OC)=O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.205
• Boiling Point: 377.7°C at 760 mmHg
• Flash Point: 158.6°C
• Refractive Index: 1.546
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans